Cas no 2137601-01-3 (4-Isothiazolecarbothioamide)

4-Isothiazolecarbothioamide is a heterocyclic compound featuring an isothiazole core functionalized with a carbothioamide group. This structure imparts unique reactivity, making it valuable in organic synthesis and pharmaceutical applications. The compound's sulfur-containing moieties enhance its potential as a versatile intermediate for constructing biologically active molecules, particularly in antimicrobial and antifungal agents. Its stability under standard conditions and compatibility with various reaction conditions further underscore its utility in medicinal chemistry. Additionally, the presence of both nitrogen and sulfur atoms allows for diverse coordination chemistry, facilitating its use in metal complexation studies. This compound is typically handled under controlled conditions due to its reactivity.
4-Isothiazolecarbothioamide structure
4-Isothiazolecarbothioamide structure
Product Name:4-Isothiazolecarbothioamide
CAS No:2137601-01-3
MF:C4H4N2S2
MW:144.217957496643
CID:5267466
Update Time:2025-10-29

4-Isothiazolecarbothioamide Chemical and Physical Properties

Names and Identifiers

    • 1,2-thiazole-4-carbothioamide
    • 4-Isothiazolecarbothioamide
    • Inchi: 1S/C4H4N2S2/c5-4(7)3-1-6-8-2-3/h1-2H,(H2,5,7)
    • InChI Key: YMWBQENTGDSQLA-UHFFFAOYSA-N
    • SMILES: S1C=C(C(N)=S)C=N1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 104
  • XLogP3: 0.5
  • Topological Polar Surface Area: 99.2

4-Isothiazolecarbothioamide Pricemore >>

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